Cas no 60880-63-9 (Anthopleurin-A)

Anthopleurin-A is a peptide toxin derived from sea anemones of the genus Anthopleura. It functions as a potent modulator of voltage-gated sodium channels (Nav), specifically prolonging the inactivation state of Nav1.5, which is prominent in cardiac tissue. This property makes it a valuable tool in electrophysiological research, particularly for studying cardiac arrhythmias and channelopathies. Its high selectivity and stability under experimental conditions enhance its utility in mechanistic studies of sodium channel function. Additionally, Anthopleurin-A serves as a reference compound for investigating toxin-receptor interactions and developing novel pharmacological agents targeting ion channels. Its well-characterized bioactivity ensures reproducibility in scientific applications.

Anthopleurin-A structure

Product Name:Anthopleurin-A

CAS No:60880-63-9

MF:C₂₁₅H₃₂₆N₆₂O₆₇S₆

MW:5043.6541800499

MDL:MFCD00240628

CID:513480

Update Time:2025-06-07

Anthopleurin-A Chemical and Physical Properties

Names and Identifiers

- Anthopleurin A(Anthopleura xanthogrammica) (9CI)
- Anthopleurin-A
- AnthopleurinA
- Neurotoxin AX-I
- AP-A
- Anthopleura toxin A
- Anthopleurin A
- MDL： MFCD00240628
- Inchi： 1S/C215H326N62O67S6/c1-19-106(14)171(207(337)232-81-161(294)239-130(63-111-44-48-117(287)49-45-111)188(318)264-150(96-349)202(332)267-147(93-346)198(328)243-123(37-24-26-52-216)177(307)235-85-168(303)304)271-212(342)174(110(18)286)273-206(336)153-41-30-56-275(153)165(298)83-233-178(308)133(67-115-76-223-98-236-115)246-175(305)107(15)238-183(313)125(38-25-27-53-217)244-199(329)146(92-345)265-192(322)136(70-157(220)290)251-191(321)134(68-116-77-224-99-237-116)250-189(319)131(65-113-74-226-121-35-22-20-33-119(113)121)240-159(292)79-229-181(311)141(87-279)260-205(335)155-43-32-58-277(155)214(344)151(97-350)242-162(295)80-230-182(312)142(88-280)259-204(334)154-42-31-57-276(154)213(343)139(64-112-46-50-118(288)51-47-112)256-185(315)126(59-100(2)3)247-190(320)132(66-114-75-227-122-36-23-21-34-120(114)122)249-184(314)128(61-102(6)7)254-210(340)172(108(16)284)269-163(296)82-231-180(310)140(86-278)257-186(316)129(62-103(8)9)255-211(341)173(109(17)285)272-194(324)135(69-156(219)289)241-160(293)78-228-176(306)124(39-28-54-225-215(221)222)245-209(339)170(105(12)13)270-197(327)145(91-283)261-203(333)152-40-29-55-274(152)164(297)84-234-179(309)137(71-166(299)300)252-195(325)143(89-281)258-193(323)138(72-167(301)302)253-201(331)148(94-347)263-187(317)127(60-101(4)5)248-200(330)149(95-348)266-196(326)144(90-282)262-208(338)169(104(10)11)268-158(291)73-218/h20-23,33-36,44-51,74-77,98-110,123-155,169-174,226-227,278-288,345-350H,19,24-32,37-43,52-73,78-97,216-218H2,1-18H3,(H2,219,289)(H2,220,290)(H,223,236)(H,224,237)(H,228,306)(H,229,311)(H,230,312)(H,231,310)(H,232,337)(H,233,308)(H,234,309)(H,235,307)(H,238,313)(H,239,294)(H,240,292)(H,241,293)(H,242,295)(H,243,328)(H,244,329)(H,245,339)(H,246,305)(H,247,320)(H,248,330)(H,249,314)(H,250,319)(H,251,321)(H,252,325)(H,253,331)(H,254,340)(H,255,341)(H,256,315)(H,257,316)(H,258,323)(H,259,334)(H,260,335)(H,261,333)(H,262,338)(H,263,317)(H,264,318)(H,265,322)(H,266,326)(H,267,332)(H,268,291)(H,269,296)(H,270,327)(H,271,342)(H,272,324)(H,273,336)(H,299,300)(H,301,302)(H,303,304)(H4,221,222,225)/t106-,107-,108+,109+,110+,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,169-,170-,171-,172-,173-,174-/m0/s1
- InChI Key： DCHLNFQWPLNLQG-OWIWTKNASA-N
- SMILES： SC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CS)C(N[C@@H](CCCCN)C(N[C@@H](C)C(N[C@@H](CC1=CN=CN1)C(NCC(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(=O)O)=O)CCCCN)=O)CS)=O)CS)=O)CC1C=CC(=CC=1)O)=O)=O)[C@@H](C)CC)=O)[C@@H](C)O)=O)=O)=O)=O)=O)=O)=O)=O)CC1=CN=CN1)=O)CC1=CNC2C=CC=CC1=2)=O)=O)CO)=O)=O)NC(CNC([C@H](CO)NC([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CO)NC([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC([C@H](CC(N)=O)NC(CNC([C@H](CCCNC(=N)N)NC([C@H](C(C)C)NC([C@H](CO)NC([C@@H]1CCCN1C(CNC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H](CC(=O)O)NC([C@H](CS)NC([C@H](CC(C)C)NC([C@H](CS)NC([C@H](CO)NC([C@H](C(C)C)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 76
Hydrogen Bond Acceptor Count: 79
Heavy Atom Count: 350
Rotatable Bond Count: 153
Complexity: 12500
Topological Polar Surface Area: 2020

Anthopleurin-A Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

Anthopleurin-A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB477914-0,1 mg	Anthopleurin-A; .	60880-63-9	0,1 mg	€310.50	2022-05-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02486-500ug	Anthopleurin A(Anthopleura xanthogrammica) (9CI)	60880-63-9	500ug	¥23348.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02486-100ug	Anthopleurin A(Anthopleura xanthogrammica) (9CI)	60880-63-9	100ug	¥5898.0	2021-09-04
abcr	AB477914-0.10,1mg	Anthopleurin-A; .	60880-63-9	0.10,1mg	€310.50	2024-04-17
abcr	AB477914-0.1mg	Anthopleurin-A; .	60880-63-9	0.1mg	€310.50	2024-08-03